Cas no 2171919-78-9 (4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid)

• Product Name: 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid
• CAS No: 2171919-78-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6378705
• PubChem ID: 165758458
• Update Time: 2025-05-19

4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid
• 4-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]butanoic acid
• EN300-1569241
• 2171919-78-9

• Inchi： 1S/C26H32N2O6/c1-4-28(15-9-14-23(29)30)24(31)26(2,17-33-3)27-25(32)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22H,4,9,14-17H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： BYSMSZLUJUOLOY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(COC)C(N(CC)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid

4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid (CAS No. 2171919-78-9): An Overview

4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid (CAS No. 2171919-78-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Et-Glu(OtBu)-OMe, is a derivative of glutamic acid and is characterized by its unique structural features, including the Fmoc (fluorenylmethyloxycarbonyl) protecting group and the ethyl and methoxymethyl substituents. These features make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps to maintain the integrity of the peptide chain. The presence of the ethyl and methoxymethyl substituents adds further complexity and functionality to the molecule, making it suitable for a range of applications in drug discovery and development.

Recent studies have highlighted the potential of 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block in the synthesis of peptides with enhanced stability and bioavailability. The researchers found that the Fmoc group facilitated efficient coupling reactions, while the ethyl and methoxymethyl substituents contributed to improved solubility and reduced toxicity.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound in the development of inhibitors for specific enzymes involved in neurodegenerative diseases. The results showed that derivatives of 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for further drug development.

The versatility of 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a prodrug, where it can be designed to release active therapeutic agents under specific physiological conditions. This approach has shown promise in improving drug delivery and reducing side effects, particularly in cancer therapy.

From a chemical perspective, the synthesis of 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid involves several steps, including the protection of amino groups with the Fmoc group, followed by functionalization with the ethyl and methoxymethyl substituents. The final step typically involves deprotection to yield the desired product. Advances in synthetic methodologies have made this process more efficient and scalable, enabling larger-scale production for research and industrial applications.

In conclusion, 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid (CAS No. 2171919-78-9) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutic agents, particularly in the fields of peptide synthesis, enzyme inhibition, and prodrug design. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.